2-Iodosobenzoic acid
Overview
Description
2-Iodosobenzoic acid (IBA) is a benzoic acid compound having an iodosyl substituent at the ortho-position . It is a member of benzoic acids and an organoiodine compound . It is also a tautomer of a 1-hydroxy-3-oxobenziodoxole .
Synthesis Analysis
IBA can be synthesized from 2-iodobenzoic acid (IB) by existing methods . The development of a safer and more efficient method for their synthesis is highly desirable . The electrochemical synthesis of 2-iodoxybenzoic acid (IBX), a benign, well-established, popular, and highly selective oxidizing agent, is described .Molecular Structure Analysis
The molecular formula of IBA is C7H5IO3 . The IUPAC name is 2-iodosylbenzoic acid . The InChI is 1S/C7H5IO3/c9-7(10)5-3-1-2-4-6(5)8-11/h1-4H, (H,9,10) .Chemical Reactions Analysis
In 0.2M H2SO4 aqueous solution, 2-iodobenzoic acid (IBA) was found to be oxidized at potentials >1.6V vs. SCE, initially to 2-iodosobenzoic acid (IsBA), which was oxidized to IBX at potentials >1.8V vs. SCE .Physical And Chemical Properties Analysis
IBA is a white to off-white powder . It has a molecular weight of 264.02 g/mol . The melting point is 230 °C (dec.) (lit.) .Scientific Research Applications
Electrochemical Synthesis and Oxidation Studies : 2-Iodosobenzoic acid, known for its role as a selective and green hypervalent iodine oxidant, has applications in the electrochemical synthesis. This method is safer for the production of highly valued oxidants like 2-Iodosobenzoic acid. Research shows that it's particularly useful in constructing Pourbaix diagrams and understanding the speciation of these compounds across different pH values. The study provides foundational knowledge for further investigation of electrochemical synthesis of 2-Iodosobenzoic acid in aqueous environments (Devadas et al., 2020).
Catalysis in Hydrolysis Reactions : 2-Iodosobenzoic acid and its analogs have been reported to catalyze the hydrolysis of active phosphorus esters efficiently. This property is particularly important in the context of potential use as phosphorus decontamination agents, opening up pathways for environmental and possibly medical applications (Katritzky et al., 1987).
Alkaline Hydrolysis Catalysis : It's been found effective as a catalyst in the alkaline hydrolysis of substituted phenyl acetates. The observed reaction rates could be correlated by the Hammett equation, indicating its potential in specific catalytic environments (Kulič & Ptáček, 1993).
NMR Studies : 2-Iodosobenzoic acid has been a subject of 13C NMR studies, providing valuable insights into the structural aspects of the compound and its sodium salts. Such studies are crucial for understanding the compound's reactivity and designing related reactions (Katritzky et al., 1989).
Oxidation Reactions : 2-Iodosobenzoic acid has been demonstrated to catalyze oxidation reactions of alcohols in eco-friendly solvent mixtures, showing its versatility as a catalyst in organic synthesis. The in situ generation of o-iodoxybenzoic acid (IBX) from 2-Iodosobenzoic acid further indicates its applicability in a variety of oxidation processes (Thottumkara et al., 2005).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-iodosylbenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5IO3/c9-7(10)5-3-1-2-4-6(5)8-11/h1-4H,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IFPHDUVGLXEIOQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)O)I=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5IO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8075382 |
Source
|
| Record name | 2-Iodosylbenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8075382 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
White powder; [Alfa Aesar MSDS] |
Source
|
| Record name | 2-Iodosobenzoic acid | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
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Product Name |
2-Iodosobenzoic acid | |
CAS RN |
304-91-6, 27323-35-9 |
Source
|
| Record name | 2-Iodosylbenzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=304-91-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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| Record name | 2-Iodosobenzoic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000304916 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Benzoic acid, iodoso- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0027323359 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Iodosobenzoic acid | |
| Source | DTP/NCI | |
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| Record name | 2-Iodosylbenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8075382 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-iodosylbenzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.005.601 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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| Record name | 2-IODOSOBENZOIC ACID | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/NVC3RT6T4K | |
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Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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